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‘ Compound of Interest

Compound Name: 2,3,4,5-Tetrafluorophenol

Cat. No.: B2903041

An In-Depth Technical Guide to 2,3,4,5-Tetrafluorophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,3,4,5-Tetrafluorophenol, a key fluorinated intermediate. It covers its chemical identity, molecular
essential safety protocols.

Core Chemical Identity and Molecular Structure

2,3,4,5-Tetrafluorophenol is a polyfluorinated aromatic compound. Its structure consists of a phenol ring substituted with four fluorine atoms on adja
CAS Number: 3467-85-4[1][2][3]

Molecular Formula: CeH2F40[4]

IUPAC Name: 2,3,4,5-tetrafluorophenol[3]

Synonyms: Phenol, 2,3,4,5-tetrafluoro-

The strategic placement of fluorine atoms imparts unique electronic properties and steric influences, making it a valuable building block in medicinal ¢
fluorine atoms significantly increases the acidity of the phenolic proton compared to phenol itself.

Property Value Sa
Molecular Weight 166.07 g/mol [4]
Physical Form Liquid

Storage Temperature 2-8°C, dry, sealed [4]

digraph "2,3,4,5-Tetrafluorophenol" {

graph [fontname="Arial", fontsize=12, labelloc="t", label="Molecular Structure of 2,3,4,5-Tetrafluorophenol",
node [fontname="Arial", fontsize=10, shape=plaintext];

edge [fontname="Arial", fontsize=10];
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F3 [label="F"];
F4 [label="F"];
F5 [label="F"];
H6 [label="H"];

Cl -- C2;
c2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
6 -- C1;

Cl -- 0 [len=1.5];
0 -- HO;

C2 -- F2 [len=1.5];
C3 -- F3 [len=1.5];
C4 -- F4 [len=1.5];
C5 -- F5 [len=1.5];
C6 -- H6 [len=1.5];

{rank=same; C1; C2; C3; C4; C5; C6;}
{rank=same; 0; F2; F3; F4; F5; H6;}

Benzene ring double bonds

edge [style=bold];

Cl -- C2;
3 -- C4;
c5 -- C6;
}

Caption: 2D structure of 2,3,4,5-Tetrafluorophenol.

Synthesis Protocol

A documented method for the preparation of 2,3,4,5-tetrafluorophenol involves a multi-step process starting from 2-[(2,3,4,5,6-pentafluorophenyl)thi
less common isomer.

The overall transformation can be summarized as follows:

« Intramolecular Cyclization: The starting material undergoes intramolecular cyclization, where the salt of the acid, in the presence of potassium carb
the formation of a lactone.

+ Ring-Opening: Under the reaction conditions, the lactone intermediate undergoes ring-opening to form the potassium salt of 2-[6-hydroxy(2,3,4,5-t¢
« Esterification: The resulting salt is converted into its methyl ester.
« Desulfurization: The final step involves desulfurization of the methyl ester using Raney nickel to yield the target compound, 2,3,4,5-tetrafluorophel

This synthetic route provides a total yield of approximately 58%.[5]

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b2903041?utm_src=pdf-body
https://www.benchchem.com/product/b2903041?utm_src=pdf-body
https://www.benchchem.com/product/b2903041?utm_src=pdf-body
https://www.researchgate.net/publication/330717819_Synthesis_and_Biological_Activity_of_4-Cycloaminopolyfluorosalicylic_Acids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2903041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-[(2,3,4,5,6-Pentafluorophenyl)thio]acetic Acid Salt Intramoliﬁglg:)%/c||zat|on)_>(Lacmne Imermediate)—»(Ring-Opening)—»G’utassium Salt of 2-[6-hydroxy(2,3,4,5-tetrafluorophenyl)-thio]acetic acicD—

Click to download full resolution via product page

Caption: Synthesis workflow for 2,3,4,5-Tetrafluorophenol.

Applications in Research and Drug Development

2,3,4,5-Tetrafluorophenol serves as a crucial intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemic
candidates to enhance metabolic stability, lipophilicity, and receptor binding affinity.

3.1. Radiopharmaceutical Chemistry and PET Tracers

A significant application of 2,3,4,5-tetrafluorophenol is in the field of radiopharmaceutical chemistry. It is used to create active esters that facilitate th
Emission Tomography (PET).

For instance, it has been used to create an active ester of a quinoline derivative, which is a precursor for synthesizing PET tracers.[7] This highlights
automated synthesis of radiolabeled compounds for preclinical imaging in cancer models and in the development of radiolabeled antibodies for both «

3.2. Bioconjugation and Antibody Labeling

The unique reactivity of fluorinated phenols makes them suitable for bioconjugation techniques. 2,3,4,5-Tetrafluorophenol is referenced in the conte
Zirconium-89 immunoPET agents, indicating its role in linking molecules to antibodies.[3]

3.3. Metabolic and Toxicological Studies

In vivo studies have shown that 2,3,4,5-tetrafluorophenol can be formed as a metabolite during the cytochrome P450-catalyzed aromatic ring hydro
compound in studies of drug metabolism and the toxicology of fluorinated aromatic compounds. The °F NMR spectrum is particularly useful for ident

Spectroscopic Data

The 1°F NMR spectrum of 2,3,4,5-tetrafluorophenol, when formed as a metabolite, shows distinct chemical shifts that allow for its identification. The
-179.2 ppm.[8]

Safety and Handling

As a hazardous chemical, proper safety precautions must be followed when handling 2,3,4,5-Tetrafluorophenol.
Hazard Identification:

* May cause respiratory irritation.[1]

o Harmful if swallowed.[1]

o Causes skin irritation.[1]

» Causes serious eye damage.

Precautionary Measures:

« Handling: Use only in a well-ventilated area or under a chemical fume hood.[1] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] Wash h¢
product.[1]

« Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye/face protection.[1]
» Storage: Store in a cool (2-8°C), dry, and well-ventilated place in a tightly sealed container.[4] Keep away from heat, sparks, and open flames.

« In case of exposure:
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o If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce vomiting.[1]
o If on Skin: Wash with plenty of water.
o Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immedie

For comprehensive safety information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.[1][9]

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2,3,4,5-Tetrafluorophenol CAS number and molecular structure]. BenchChem, [2026]. [Online PDF]. Available
cas-number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive

progress in science and industry. Ontario, CA 91761,
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